Cas no 391900-70-2 (Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-)

• Product name: Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-
• CAS No: 391900-70-2
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1498354

Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [6-(1,1-dimethylethyl)-3-pyridinyl]phenyl-

• Inchi： 1S/C16H17NO/c1-16(2,3)14-10-9-13(11-17-14)15(18)12-7-5-4-6-8-12/h4-11H,1-3H3
• InChI Key： PFCAPHYYRGUTKM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)N=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 239.13111

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±30.0 °C(Predicted)
• PSA: 29.96
• pka: 3.73±0.10(Predicted)